Cas no 35017-28-8 (Tripetroselaidin)

Tripetroselaidin structure
Tripetroselaidin structure
Product Name:Tripetroselaidin
CAS No:35017-28-8
MF:C57H104O6
MW:885.432079315186
CID:311630
PubChem ID:5810914
Update Time:2025-04-19

Tripetroselaidin Chemical and Physical Properties

Names and Identifiers

    • 6-Octadecenoic acid,1,2,3-propanetriyl ester, (6E,6'E,6''E)- (9CI)
    • Tripetroselaidin
    • propane-1,2,3-triyl (6E,6'E,6''E)tris-octadec-6-enoate
    • 1,2,3-TRI[TRANS-6-OCTADECENOYL]GLYCEROL
    • J-019830
    • Tripetroselaidin, >=99%
    • 2,3-bis[[(E)-octadec-6-enoyl]oxy]propyl (E)-octadec-6-enoate
    • Tripetroselinin
    • 35017-28-8
    • (E,E,E)-6-Octadecenoic Acid 1,2,3-Propanetriyl Ester; Tri-trans-6-octadecenoin
    • Inchi: 1S/C57H104O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h34-39,54H,4-33,40-53H2,1-3H3/b37-34+,38-35+,39-36+
    • InChI Key: SEMJUQWPYRYUOY-GMHCBVOVSA-N
    • SMILES: O(C(CCCC/C=C/CCCCCCCCCCC)=O)C(COC(CCCC/C=C/CCCCCCCCCCC)=O)COC(CCCC/C=C/CCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 884.78329103g/mol
  • Monoisotopic Mass: 884.78329103g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 63
  • Rotatable Bond Count: 53
  • Complexity: 1010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 22.4
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • Density: 0.921
  • Melting Point: Not available
  • Boiling Point: 818.7°C at 760 mmHg
  • Flash Point: 302.6°C
  • Refractive Index: 1.477
  • PSA: 78.90000
  • LogP: 18.09710
  • Vapor Pressure: 0.0±3.0 mmHg at 25°C

Tripetroselaidin Security Information

Tripetroselaidin Pricemore >>

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